Cas no 893994-72-4 (5-chloro-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}thiophene-2-sulfonamide)

• Product Name: 5-chloro-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}thiophene-2-sulfonamide
• CAS No: 893994-72-4
• MF: C₁₇H₁₇ClN₂O₂S₃
• MW: 412.977079153061
• CID: 5512245
• Update Time: 2025-07-23

5-chloro-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonamide, 5-chloro-N-[2-[4-methyl-2-(4-methylphenyl)-5-thiazolyl]ethyl]-
• 5-chloro-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}thiophene-2-sulfonamide

• Inchi： 1S/C17H17ClN2O2S3/c1-11-3-5-13(6-4-11)17-20-12(2)14(23-17)9-10-19-25(21,22)16-8-7-15(18)24-16/h3-8,19H,9-10H2,1-2H3
• InChI Key： HZPSSWQHMFRQIB-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2SC(C3=CC=C(C)C=C3)=NC=2C)(=O)=O)SC(Cl)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 5-chloro-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}thiophene-2-sulfonamide

Introduction to 5-chloro-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}thiophene-2-sulfonamide (CAS No. 893994-72-4)

5-chloro-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}thiophene-2-sulfonamide, identified by its CAS number 893994-72-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The structural complexity of this molecule, characterized by its thiophene and thiazole moieties, positions it as a valuable candidate for further exploration in drug discovery.

The molecular framework of 5-chloro-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}thiophene-2-sulfonamide incorporates several key pharmacophoric elements that are known to interact with biological targets. The presence of a thiophene ring provides a stable aromatic core, while the thiazole moiety introduces sulfur atoms that can participate in hydrogen bonding and other forms of molecular recognition. Additionally, the sulfonamide group at the nitrogen position enhances the solubility and bioavailability of the compound, which are critical factors in drug design.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. The compound 5-chloro-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}thiophene-2-sulfonamide has been investigated for its potential role in modulating various cellular processes. Preliminary studies suggest that this molecule may exhibit inhibitory activity against certain enzymes and receptors involved in inflammation and cancer progression. The unique structural features of this compound make it an attractive scaffold for further derivatization and optimization to enhance its pharmacological properties.

The synthesis of 5-chloro-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}thiophene-2-sulfonamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the thiazole ring is a critical step, as it imparts the desired biological activity. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the final product is suitable for subsequent biological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the complex carbon-carbon bonds present in the molecule.

Biological evaluation of 5-chloro-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}thiophene-2-sulfonamide has revealed intriguing findings that warrant further investigation. In vitro assays have demonstrated that this compound can inhibit the activity of target enzymes with high specificity. This selective inhibition suggests that it may have therapeutic potential without causing significant off-target effects. Additionally, studies have shown that the sulfonamide group enhances binding affinity to biological targets, which could lead to more potent and effective drug candidates.

The pharmacokinetic properties of 5-chloro-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}thiophene-2-sulfonamide are also of great interest. Research indicates that this compound exhibits favorable solubility and metabolic stability, which are essential for its absorption, distribution, metabolism, and excretion (ADME) profiles. These properties make it a promising candidate for further development into a clinical drug. Further studies are needed to optimize its pharmacokinetic profile and assess its safety and efficacy in animal models.

The impact of computational chemistry on the design and optimization of 5-chloro-N-{24-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl)}thiophene-2-sulfonamide has been profound. Molecular modeling techniques have been used to predict the binding modes of this compound with its target enzymes and receptors. These predictions have guided the synthesis of analogs with improved binding affinity and reduced toxicity. The integration of experimental data with computational models has accelerated the drug discovery process significantly.

The future directions for research on 5-chloro-N-{4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl)}thiophene-2-sulfonamide involve expanding its biological evaluation to include in vivo studies. Animal models will provide valuable insights into its therapeutic potential and safety profile. Additionally, efforts are underway to develop novel synthetic routes that will improve scalability and cost-effectiveness for large-scale production. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical applications.

In conclusion, 5-chloro-N-{4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl)}thiophene-2-sulfonamide (CAS No. 89399472-4) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and favorable biological activity make it an attractive candidate for further development into novel therapeutic agents. Continued research in this area will contribute to our understanding of disease mechanisms and provide new opportunities for treating various medical conditions.